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Compound of Interest

Compound Name: Dichloromethylphenylsilane

Cat. No.: B109416 Get Quote

Dichloromethylphenylsilane (DCMP) is a bifunctional organosilicon compound of significant

interest to the research and development community. Its unique reactivity, stemming from two

hydrolyzable silicon-chlorine bonds and the steric and electronic influence of its methyl and

phenyl substituents, makes it a versatile intermediate. This guide moves beyond a simple

recitation of properties to provide a deep, mechanistic understanding of DCMP, grounded in the

practical realities of the laboratory and its relevance to complex synthetic challenges,

particularly in the realm of materials science and pharmaceutical development. We will explore

not just what it is, but how and why it is used, providing the causal insights essential for

effective application.

Core Molecular and Physical Characteristics
A foundational understanding of a reagent begins with its fundamental properties. These

quantitative metrics are critical for everything from reaction stoichiometry to process safety.

Molecular Formula and Weight
The molecular structure of dichloromethylphenylsilane features a central, tetrahedral silicon

atom bonded to a methyl group, a phenyl group, and two chlorine atoms.

Molecular Formula: C₇H₈Cl₂Si[1][2]

Linear Formula: C₆H₅Si(CH₃)Cl₂[1][3][4]
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Molecular Weight: 191.13 g/mol [1][2][3][4][5][6]

Physicochemical Data
The physical properties of DCMP dictate its handling, purification, and reaction conditions.

These values are summarized in the table below.

Table 1: Key Physicochemical Properties of Dichloromethylphenylsilane

Property Value Reference(s)

CAS Number 149-74-6 [1][3][5]

Appearance Colorless liquid [2][5]

Density 1.176 g/mL at 25 °C [5][6]

Boiling Point 205 °C [5][6]

Flash Point 82 °C [5]

Refractive Index (n²⁰/D) 1.519 [5]

Synthesis Pathways: From Industrial Scale to
Laboratory Bench
The synthesis of DCMP can be approached from two distinct perspectives: large-scale

industrial production and targeted laboratory synthesis.

Industrial Production: The Müller-Rochow Direct
Process
The cornerstone of industrial organosilicon chemistry is the Müller-Rochow "Direct Process."[7]

[8] This process involves the reaction of an organic halide with elemental silicon at high

temperatures over a copper catalyst. While the primary product is typically

dimethyldichlorosilane (from methyl chloride), the process can be adapted for phenylsilanes by

using chlorobenzene as a reactant.[7]
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2 CH₃Cl + C₆H₅Cl + 2 Si --(Cu catalyst, ~300°C)--> (CH₃)₂SiCl₂ + C₆H₅Si(CH₃)Cl₂ + other

products

This method is highly effective for bulk manufacturing but lacks the precision and selectivity

required for many research applications.

Laboratory Synthesis: The Grignard Reaction
For laboratory-scale quantities, the Grignard reaction offers a more controlled and predictable

route. The fundamental principle is the nucleophilic substitution at a silicon center using a

highly reactive organomagnesium reagent. The synthesis involves the reaction of a phenyl

Grignard reagent with methyltrichlorosilane.

Experimental Protocol: Grignard Synthesis of Dichloromethylphenylsilane

Step 1: Grignard Reagent Formation Step 2: Coupling Reaction

Step 3: Workup & Purification

Mg turnings + 
Anhydrous Diethyl Ether

Add Bromobenzene dropwise
(Initiate with I₂ crystal)

Exothermic
reaction Phenylmagnesium Bromide

(C₆H₅MgBr) forms
Cool Grignard Reagent

(0 °C)

Transfer to
coupling reaction Add Methyltrichlorosilane (CH₃SiCl₃)

dropwise

Highly
Exothermic Reaction Mixture:

DCMP + MgBrCl

Quench with cold sat.
NH₄Cl solution

Separate organic layer,
extract aqueous layer

Dry (Na₂SO₄), filter,
remove solvent

Fractional Distillation
(under vacuum) Pure Dichloromethylphenylsilane

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of DCMP via Grignard reaction.

Methodology and Scientific Rationale:

Grignard Reagent Formation:

Action: Magnesium turnings are placed in a flame-dried, three-neck flask under an inert

atmosphere (e.g., Argon). A solution of bromobenzene in anhydrous diethyl ether is added

dropwise.
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Causality: The Grignard reagent is a potent nucleophile and a strong base. It reacts

violently with water. Therefore, all glassware must be scrupulously dried (flame-drying

removes adsorbed water), and anhydrous solvents are essential to prevent the reagent

from being quenched, which would halt the reaction.

Coupling Reaction:

Action: The formed phenylmagnesium bromide solution is cooled to 0 °C.

Methyltrichlorosilane is then added dropwise with vigorous stirring.

Causality: The reaction between the Grignard reagent and the Si-Cl bond of

methyltrichlorosilane is highly exothermic. Cooling and slow addition are critical safety

measures to control the reaction rate, prevent dangerous temperature spikes, and

minimize the formation of side products. One equivalent of the phenyl nucleophile

displaces one chloride ligand.

Workup and Purification:

Action: The reaction is quenched by slowly pouring it over an ice-cold saturated

ammonium chloride solution. The organic layer is separated, dried over sodium sulfate,

and filtered.

Causality: The ammonium chloride solution is a mild acid that safely neutralizes and

dissolves the magnesium salts (MgBrCl) formed as a byproduct, facilitating their removal

from the organic product.

Action: The crude product is purified by fractional distillation under reduced pressure.

Causality: DCMP has a high boiling point (205 °C). Performing the distillation under

vacuum lowers the boiling point, preventing thermal decomposition of the product and

allowing for efficient separation from impurities.

Chemical Reactivity and Synthetic Applications
The utility of DCMP is defined by the reactivity of its Si-Cl bonds. These bonds are the gateway

to a vast array of organosilicon structures.
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Hydrolysis and Condensation to Polysiloxanes
The most fundamental reaction of DCMP is its hydrolysis. The Si-Cl bonds are highly

susceptible to nucleophilic attack by water. This process is rapid and releases corrosive

hydrogen chloride gas.[5][9]

The initial hydrolysis yields an unstable silanediol, which immediately undergoes intermolecular

condensation to form oligomeric and polymeric methylphenylsiloxanes (silicones).

Dichloromethylphenylsilane C₆H₅Si(CH₃)Cl₂ + 2 H₂O Methylphenylsilanediol C₆H₅Si(CH₃)(OH)₂ (Unstable Intermediate)

- 2 HCl

Condensation
(- n H₂O) Polymethylphenylsiloxane [-Si(C₆H₅)(CH₃)-O-]n (Silicone Polymer)

Click to download full resolution via product page

Caption: Reaction pathway from DCMP to polymethylphenylsiloxane via hydrolysis.

This reactivity is the basis for using DCMP as a monomer in the production of specialty

silicones. The presence of the phenyl group imparts greater thermal stability and radiation

resistance to the resulting polymer compared to standard polydimethylsiloxanes.

Application as a Diol Protecting Group
In the context of drug development and complex organic synthesis, protecting functional

groups is a critical strategy. DCMP is an excellent reagent for the simultaneous protection of

1,2- and 1,3-diols. It reacts with the two hydroxyl groups to form a stable, cyclic

methylphenylsilylene acetal.

Trustworthiness through Self-Validation: This protection strategy is self-validating. The

formation of the five- or six-membered cyclic ether is thermodynamically favored and proceeds

cleanly. The stability of this group under a wide range of conditions (e.g., non-acidic, non-

fluoride environments) and its clean removal under specific conditions (e.g., with fluoride ions

or acidic hydrolysis) make it a reliable and predictable tool.

Example Reaction: Protection of propane-1,3-diol.
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C₆H₅Si(CH₃)Cl₂ + HO-(CH₂)₃-OH --(Base, e.g., Pyridine)--> Cyclic Silylene Ether + 2 Base·HCl

This strategy is invaluable when other parts of a molecule must undergo chemical

transformation, ensuring the diol functionality remains untouched until it is needed.

Safety and Handling: A Scientist's Responsibility
As a reactive chlorosilane, DCMP presents specific hazards that demand rigorous safety

protocols.

Corrosivity: DCMP is corrosive to the skin, eyes, and respiratory tract.[2][9]

Moisture Sensitivity: It reacts with moisture in the air or on surfaces to release hydrogen

chloride (HCl) gas, which is highly corrosive and toxic.[5][9] All handling must be performed

in a well-ventilated fume hood by personnel wearing appropriate personal protective

equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.

Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) in a cool, dry place away from incompatible materials such as water, alcohols, and

bases.

Conclusion
Dichloromethylphenylsilane is more than a chemical with a defined molecular weight and

formula. It is a versatile synthetic tool whose value is unlocked through a deep understanding

of its synthesis and reactivity. From its industrial origins in the Müller-Rochow process to its

precise laboratory synthesis via the Grignard reaction, DCMP serves as a critical precursor to

advanced materials and a key reagent in the protection of diols for complex molecular

construction. For the research scientist and drug development professional, a thorough grasp

of its properties, reaction mechanisms, and handling requirements is essential for leveraging its

full potential in innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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